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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address common
issues related to the photostability of PBDTTT-EFT based organic photovoltaic devices.

Frequently Asked Questions (FAQS)

Q1: What are the primary causes of photodegradation in PBDTTT-EFT based devices?
Al: The primary causes of photodegradation in PBDTTT-EFT devices include:

» Photo-oxidation: The polymer backbone and fullerene acceptors can undergo chemical
reactions with oxygen and water when exposed to light, leading to the formation of trap
states and disruption of the charge transport pathways.

o Morphological Instability: Light and heat can induce changes in the active layer morphology,
such as phase separation between the donor (PBDTTT-EFT) and acceptor (e.g., PC71BM),
which hinders efficient charge separation and collection.[1]

» Residual Solvent Additives: Additives like 1,8-diiodooctane (DIO), commonly used to
optimize device efficiency, can accelerate photodegradation if not completely removed from
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the active layer.[2][3][4] Residual DIO can act as a photo-acid, leading to faster chemical
degradation of the donor polymer.[4][5]

e Intrinsic Photochemical Instability: The PBDTTT-EFT polymer itself can undergo irreversible
chemical changes upon prolonged light exposure, leading to photobleaching and a decrease
in light absorption.[6][7]

« Interfacial Degradation: Degradation can also occur at the interfaces between the active
layer and the charge transport layers, affecting charge extraction efficiency.

Q2: My PBDTTT-EFT:PC71BM device shows a rapid initial drop in efficiency (burn-in) under
illumination. What is causing this?

A2: This "burn-in" effect is a well-documented issue in PBDTTT-EFT:PC71BM solar cells and is
primarily attributed to light-induced morphological changes and the presence of residual
solvent additives like DIO.[6] Under illumination, these residual additives can promote rapid
degradation of the active layer.[2][3] The initial rapid drop in power conversion efficiency can be
as high as 60% within the first 24 hours of simulated solar illumination.[6]

Q3: How can | improve the photostability of my PBDTTT-EFT devices?
A3: Several strategies can be employed to enhance the photostability of PBDTTT-EFT devices:

» Removal of Residual Additives: Implementing post-fabrication treatments like thermal
annealing, vacuum annealing, or anti-solvent washing can effectively remove residual DIO
from the active layer, significantly improving stability.[2][3]

o Encapsulation: Proper encapsulation is crucial to protect the device from oxygen and
moisture, which are major contributors to degradation.[8][9] Using materials with low water
vapor transmission rates (WVTR) and oxygen transmission rates (OTR) is essential.[3]

e Ternary Blends: Introducing a third component into the active layer to create a ternary blend
can improve both efficiency and photostability by modifying the film morphology and charge
transfer dynamics.[10]

 Alternative Acceptors: Replacing PC71BM with certain non-fullerene acceptors has been
shown to lead to more stable devices.[11]
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« Interfacial Engineering: Optimizing the charge transport layers and their interfaces with the
active layer can enhance charge extraction and reduce recombination, contributing to
improved stability.[12]

o UV Filtering: Filtering out high-energy UV and blue light can drastically reduce
photodegradation, as these photons are often responsible for initiating photochemical
reactions.[13]

Troubleshooting Guides

Problem: My device efficiency degrades rapidly under illumination, even in an inert
atmosphere.

This suggests that the degradation is not primarily caused by environmental factors like oxygen
and moisture, but rather by intrinsic instabilities within the device.

Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Robust nonfullerene solar cells approaching unity external quantum efficiency enabled by
suppression of geminate recombination - PMC [pmc.ncbi.nlm.nih.gov]

e 2. pubs.acs.org [pubs.acs.org]

¢ 3. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body-img#technical-support-center-improving-the-photostability-of-pbdttt-eft-devices
https://www.benchchem.com/product/b15881629?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5970237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5970237/
https://pubs.acs.org/doi/10.1021/acs.chemmater.5b04346
https://www.researchgate.net/publication/279864957_A_facile_approach_to_alleviate_photochemical_degradation_in_high_efficiency_polymer_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

4. 1,8-diiodooctane acts as a photo-acid in organic solar cells - PMC [pmc.ncbi.nlm.nih.gov]
5. researchgate.net [researchgate.net]

6. Critical light instability in CB/DIO processed PBDTTT-EFT:PC71BM organic photovoltaic
devices [repository.cam.ac.uk]

7. researchgate.net [researchgate.net]
8. Encapsulation of Organic and Perovskite Solar Cells: A Review | MDPI [mdpi.com]

9. Development of encapsulation strategies towards the commercialization of perovskite
solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

10. pure.psu.edu [pure.psu.edu]

11. Highly efficient organic photovoltaics with enhanced stability through the formation of
doping-induced stable interfaces - PMC [pmc.ncbi.nim.nih.gov]

12. researchgate.net [researchgate.net]
13. core.ac.uk [core.ac.uk]

To cite this document: BenchChem. [Technical Support Center: Improving the Photostability
of PBDTTT-EFT Devices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15881629/docs#technical-support-center-improving-
the-photostability-of-pbdttt-eft-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

